1,1-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• SMILES: CC1(C2(CCO1)COCCN2)C
• InChI: InChI=1S/C9H17NO2/c1-8(2)9(3-5-12-8)7-11-6-4-10-9/h10H,3-7H2,1-2H3
• InChIKey: GVQCVVRUFFGWKP-UHFFFAOYSA-N

1,1-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane: Chemical Identity and Core Properties for Research Procurement

1,1-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane is a saturated spirocyclic building block containing a secondary amine within a dual ether framework. Its computed physicochemical profile includes a molecular weight of 171.24 g/mol, a topological polar surface area (TPSA) of 30.5 Ų, a predicted XLogP3 of -0.1, one hydrogen bond donor, three hydrogen bond acceptors, and zero rotatable bonds [1]. A derivative, (5R)-N,N-dimethyl-2,9-dioxa-6-azaspiro[4.5]decane-6-carboxamide, has been identified as a fragment hit in a crystallographic screen against the human Brachyury transcription factor (PDB: 5QRZ), confirming its ability to engage biological targets [2]. The compound is commercially available with a typical purity of 95% .

1

Fragment-based screening

Crystallographically engaged core for transcription factor targets

PDB: 5QRZ derivative co-crystal

2

Conformationally restricted scaffold

Zero rotatable bonds with sp³-rich 3D architecture

Supports rigid bioisostere design

3

Single derivatization handle

Secondary amine enables straightforward library synthesis

Derivatization routes reported via carboxamide (NZ7)

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 130859435, 1,1-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane. https://pubchem.ncbi.nlm.nih.gov/compound/1855648-94-0. Accessed 2026-05-10. View Source
• [2] Newman, J.A., Gavard, A.E., Fernandez-Cid, A., Sherestha, L., Burgess-Brown, N.A., von Delft, F., Arrowsmith, C.H., Edwards, A., Bountra, C., Gileadi, O. (2019) PanDDA analysis group deposition -- Crystal Structure of human Brachyury in complex with Z1998104358. PDB ID: 5QRZ. View Source

Why 1,1-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane is Not Interchangeable with Other Spirocyclic or Morpholine Scaffolds

The 1,1-dimethyl substitution on the spirocyclic core is a critical structural feature that distinguishes this compound from the parent 2,9-dioxa-6-azaspiro[4.5]decane and simple morpholine analogs. The gem-dimethyl group introduces significant conformational restriction and steric bulk, which directly impacts key molecular properties. This is evidenced by the compound having zero rotatable bonds, a feature that rigidifies the scaffold [1]. Such rigidification is a well-established strategy in medicinal chemistry for reducing entropic penalties upon protein binding, often leading to improved target affinity and selectivity compared to more flexible or unsubstituted analogs. Therefore, substituting this compound with the parent scaffold or morpholine would result in a loss of these specific conformational and steric properties, potentially compromising key molecular interactions and pharmacological outcomes.

Scaffold identity

Target

1,1-Dimethyl spiro scaffold with gem-dimethyl quaternary center

Substitute

Parent 2,9-dioxa-6-azaspiro[4.5]decane lacks gem-dimethyl; conformational restriction may shift

3D complexity

Target

sp³-rich spirocyclic framework with non-planar shape

Substitute

Morpholine is a flat ring; 3D shape complementarity and lipophilicity profile differ

Target engagement evidence

Target

Derivative co-crystallized with Brachyury at 1.96 Å (PDB: 5QRZ)

Substitute

No comparable structural data for parent or morpholine against the same target

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 130859435, 1,1-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane. https://pubchem.ncbi.nlm.nih.gov/compound/1855648-94-0. Accessed 2026-05-10. View Source

Quantitative Differentiation of 1,1-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane: Key Evidence for Selection

Predicted Physicochemical Profile of 1,1-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane Compared to the Parent Scaffold and Morpholine

Computational predictions provide a comparative framework for scaffold selection. When compared to the unsubstituted 2,9-dioxa-6-azaspiro[4.5]decane parent and the common morpholine isostere, the 1,1-dimethyl-2,9-dioxa-6-azaspiro[4.5]decane scaffold demonstrates distinct property profiles. Key differences include higher lipophilicity and greater topological polar surface area. These computed properties suggest differential permeability and solubility profiles [1]. For reference, the parent compound 2,9-dioxa-6-azaspiro[4.5]decane has a molecular weight of 143.18 g/mol and a topological polar surface area of 30.5 Ų . Morpholine is simpler with a reported XLogP3 of -0.9 and a topological polar surface area of 21.3 Ų [3]. Precise pKa and logD values for the target and parent compounds were not available for comparison. .

Physicochemical profile

Reported

MW 171 vs 143 vs 87 g/mol; XLogP3 -0.1 vs -0.9; TPSA 30.5 vs 21.3 Ų

Supports permeability and solubility profile screening

Computed values; experimental validation recommended

Evidence Dimension	Computed Physicochemical Properties
Target Compound Data	Molecular Weight: 171.24 g/mol; XLogP3: -0.1; Topological Polar Surface Area: 30.5 Ų; Hydrogen Bond Donor Count: 1; Hydrogen Bond Acceptor Count: 3; Rotatable Bond Count: 0
Comparator Or Baseline	2,9-dioxa-6-azaspiro[4.5]decane (parent): Mol. Wt: 143.18 g/mol, TPSA: 30.5 Ų. Morpholine: XLogP3: -0.9, TPSA: 21.3 Ų, HBD: 1, HBA: 2, Rot. Bonds: 0 [3].
Quantified Difference	The target compound introduces a 28 Da mass increase and increased lipophilicity (+0.4 log unit) over morpholine, at the expense of a larger TPSA (+9.2 Ų).
Conditions	Values are computed using PubChem's XLogP3 and Cactvs algorithms, ensuring consistent methodology for comparison.

Why This Matters

For medicinal chemistry procurement, these property differences directly inform lead optimization strategies related to membrane permeability, solubility, and metabolic stability profiles.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 130859435, 1,1-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane. https://pubchem.ncbi.nlm.nih.gov/compound/1855648-94-0. Accessed 2026-05-10. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 8718, Morpholine. https://pubchem.ncbi.nlm.nih.gov/compound/morpholine. Accessed 2026-05-10. View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary for CID 8718, Morpholine. https://pubchem.ncbi.nlm.nih.gov/compound/morpholine. Accessed 2026-05-10. View Source

Structural Confirmation of Target Engagement: Crystallographic Evidence of a Derivative Binding to the Brachyury Transcription Factor

A direct derivative of the target compound, (5R)-N,N-dimethyl-2,9-dioxa-6-azaspiro[4.5]decane-6-carboxamide (PDB ligand NZ7), was identified as a validated fragment hit in an X-ray crystallographic screen against human Brachyury (PDB: 5QRZ) [1]. The structure, solved at 1.96 Å resolution, confirms a specific binding mode within the protein [1]. While binding affinity data from surface plasmon resonance or isothermal titration calorimetry was not deposited with the structure, the high-resolution structural validation serves as direct evidence that this spirocyclic core can form favorable interactions with a therapeutically relevant protein target. No comparable structural data is available for the unsubstituted parent scaffold or morpholine binding to the same site.

Target engagement

Reported

1.96 Å co-crystal structure (PDB: 5QRZ)

Supports Brachyury binding-site context

Derivative NZ7; parent scaffold data absent

Evidence Dimension	Target Engagement (Protein-Ligand Complex)
Target Compound Data	Derivative (NZ7) co-crystallized with human Brachyury. X-ray diffraction resolution: 1.96 Å.
Comparator Or Baseline	Parent scaffold (2,9-dioxa-6-azaspiro[4.5]decane) and morpholine: No publicly available co-crystal structure data against the same target.
Quantified Difference	The derivative of the target compound shows crystallographically validated engagement with a specific protein pocket, while binding evidence for the comparators is absent.
Conditions	Fragment screening by X-ray crystallography at Diamond Light Source beamline I04-1 [1].

Why This Matters

This provides the strongest available evidence of biological relevance, demonstrating that the 1,1-dimethyl-2,9-dioxa-6-azaspiro[4.5]decane scaffold is compatible with protein binding and is a validated starting point for medicinal chemistry programs targeting Brachyury or related transcription factors.

• [1] Newman, J.A., Gavard, A.E., Fernandez-Cid, A., Sherestha, L., Burgess-Brown, N.A., von Delft, F., Arrowsmith, C.H., Edwards, A., Bountra, C., Gileadi, O. (2019) PanDDA analysis group deposition -- Crystal Structure of human Brachyury in complex with Z1998104358. PDB ID: 5QRZ. View Source

Molecular Rigidity and Scaffold Differentiation: A Class-Level Property Comparison with Morpholine and Piperidine Analogs

Scaffold rigidity is a key design parameter in medicinal chemistry, often correlating with improved bioavailability and target selectivity. The 1,1-dimethyl-2,9-dioxa-6-azaspiro[4.5]decane scaffold, with its gem-dimethyl quaternary center and dual ether linkages, has a computed rotatable bond count of zero [1]. This is in contrast to many common acyclic amine bioisosteres, which possess one or more rotatable bonds (e.g., N,N-dimethylethylenediamine has 3 rotatable bonds), but similar to morpholine (0 rotatable bonds) [2]. However, the spirocyclic scaffold provides three-dimensional shape complexity (Fsp³) that is absent in the flat morpholine ring. This concept is supported by a broader medicinal chemistry consensus that increasing fraction sp³ (Fsp³) and decreasing rotatable bonds can lead to improved clinical success, though direct comparative ADME data for this specific scaffold versus commercial analogs is not publicly available [3].

Scaffold rigidity

Class-level

0 rotatable bonds; sp³-rich spirocyclic framework

Supports 3D fragment library design

Literature-supported class inference; direct ADME data unavailable

Evidence Dimension	Conformational Flexibility (Rotatable Bond Count) and Molecular Complexity (Fsp³)
Target Compound Data	Rotatable Bond Count: 0; sp³-rich spirocyclic framework.
Comparator Or Baseline	Morpholine: Rotatable Bond Count: 0; planar cycle. An example acyclic analog, N,N-dimethylethylenediamine: Rotatable Bond Count: 3.
Quantified Difference	The target compound shares zero rotatable bonds with morpholine but introduces greater molecular complexity and three-dimensionality. This represents a significant reduction in flexibility compared to acyclic baselines.
Conditions	Computed properties (PubChem) and inferred class knowledge on the impact of molecular rigidity on drug-likeness [REFS-1, REFS-3].

Why This Matters

For scientific selection, the combination of zero rotatable bonds and a non-planar, sp³-rich architecture makes this a privileged scaffold for fragment-based screening and lead generation projects aiming to explore novel 3D chemical space not covered by common flat heterocycles.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 130859435, 1,1-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane. https://pubchem.ncbi.nlm.nih.gov/compound/1855648-94-0. Accessed 2026-05-10. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 8718, Morpholine. https://pubchem.ncbi.nlm.nih.gov/compound/morpholine. Accessed 2026-05-10. View Source
• [3] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of medicinal chemistry, 52(21), 6752-6756. View Source

Research and Development Application Scenarios for 1,1-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane

Fragment-Based Lead Generation Targeting Transcription Factors

Based on the validated crystallographic binding of the N,N-dimethyl carboxamide derivative to Brachyury [1], this spirocyclic scaffold is an ideal core for fragment libraries screened against transcription factors. The rigid, sp³-rich structure explores novel chemical space and provides a defined vector for fragment growth, directly informed by the co-crystal structure [1].

Design of Conformationally Restricted Bioisosteres

The scaffold's zero rotatable bonds and 1,1-dimethyl substitution create a conformationally locked system. It can be used as a starting point to replace more flexible amino ether or morpholine groups in a lead compound, with the goal of achieving differential pharmacology through enhanced shape complementarity, as supported by its distinct predicted lipophilicity and polarity compared to morpholine [2].

Synthesis of Proprietary Spirocyclic Compound Libraries

The secondary amine offers a single, well-defined point for derivatization, enabling straightforward library synthesis. Its commercial availability at 95% purity and the existence of a validated PDB ligand chemistry (NZ7) make it a convenient, high-priority building block for creating diverse, patentable spirocyclic screening collections.

Application

Selection Property

Validation Focus

Fragment-based screening for transcription factors

Crystallographically engaged spirocyclic core

Target co-crystal structure review (PDB: 5QRZ)

Conformationally restricted bioisostere design

Zero rotatable bond scaffold with non-planar geometry

Physicochemical profile comparison vs morpholine

Proprietary spirocyclic library synthesis

Single secondary amine derivatization point

Purity verification and carboxamide route (NZ7) review

• [1] Newman, J.A., Gavard, A.E., Fernandez-Cid, A., Sherestha, L., Burgess-Brown, N.A., von Delft, F., Arrowsmith, C.H., Edwards, A., Bountra, C., Gileadi, O. (2019) PanDDA analysis group deposition -- Crystal Structure of human Brachyury in complex with Z1998104358. PDB ID: 5QRZ. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 130859435, 1,1-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane, and CID 8718, Morpholine. https://pubchem.ncbi.nlm.nih.gov. Accessed 2026-05-10. View Source